Cas no 149649-58-1 (tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate)

Tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate is a protected amine derivative widely utilized in organic synthesis and pharmaceutical research. Its key advantages include stability under basic conditions and compatibility with a range of coupling reactions, making it a valuable intermediate for the preparation of pyrrolidine-containing compounds. The tert-butoxycarbonyl (Boc) protecting group ensures selective deprotection under mild acidic conditions, enabling controlled functionalization. This compound is particularly useful in peptide synthesis and the development of bioactive molecules, offering high purity and consistent performance. Its structural versatility and reliable reactivity profile make it a preferred choice for researchers in medicinal chemistry and drug discovery.

tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate structure

149649-58-1 structure

Product Name:tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate

CAS No:149649-58-1

MF:C₁₀H₂₀N₂O₂

MW:200.278002738953

MDL:MFCD06658352

CID:65154

PubChem ID:21834643

Update Time:2025-06-08

tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2-Boc-aminomethylpyrrolidine
- 2-tert-Butoxycarbonyl-aminomethylpyrrolidine
- tert-Butyl (pyrrolidin-2-ylmethyl)carbamate
- 2-(Boc-aminomethyl)pyrrolidine
- 2-Boc-aminomethyl-pyrrolidine
- 2-N-Boc-Aminomethylpyrrolidine
- (2-PYRROLIDINYLMETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
- ACMC-20dpwa
- Pyrrolidin-2-ylmethyl-carbamic acid tert-butyl ester
- tert-butyl N-(pyrrolidin-2-ylMethyl)carbaMate
- tert-butyl pyrrolidin-2-ylmethylcarbamate
- 2-(BOC-AMINOMETHYL)PYRROLIDINE-HCl
- tert-butyl 2-aMino-2-(pyrrolidin-2-yl)acetate
- tert-butyl pyrrolidin-2-ylMethylcarbaMate hydrochloride
- tert-butyl (pyrrolidin-2-yl)methylcarbamate
- Carbamic acid, (2-pyrrolidinylmethyl)-, 1,1-dimethylethyl ester
- tert-butyl N-[[(2R)-pyrrolidin-2-yl]methyl]carbamate
- tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate
- MDL： MFCD06658352
- Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-7-8-5-4-6-11-8/h8,11H,4-7H2,1-3H3,(H,12,13)
- InChI Key： DPJPFGHHTJLWQQ-UHFFFAOYSA-N
- SMILES： O(C(NCC1CCCN1)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 199
Topological Polar Surface Area: 50.4

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
Boiling Point: 303.9℃ at 760 mmHg

tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate Pricemore >>

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